3,3',5,5'-Tetrakis(1H-benzo[d]imidazol-2-yl)-1,1'-biphenyl

• Molecular Formula: C40H26N8
• Molecular Weight: 618.7 g/mol
• SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=CC(=C3)C4=CC(=CC(=C4)C5=NC6=CC=CC=C6N5)C7=NC8=CC=CC=C8N7)C9=NC1=CC=CC=C1N9
• InChI: InChI=1S/C40H26N8/c1-2-10-30-29(9-1)41-37(42-30)25-17-23(18-26(21-25)38-43-31-11-3-4-12-32(31)44-38)24-19-27(39-45-33-13-5-6-14-34(33)46-39)22-28(20-24)40-47-35-15-7-8-16-36(35)48-40/h1-22H,(H,41,42)(H,43,44)(H,45,46)(H,47,48)
• InChIKey: KMUSPZKMWGXQKG-UHFFFAOYSA-N

Researchers assembling dinuclear metal complexes often encounter flexible tetrakis-benzimidazole ligands that yield unpredictable binding modes and mononuclear byproducts. H-tbibp eliminates this uncertainty. • Rigid 3,3′,5,5′-biphenyl backbone enforces a cofacial, face-to-face geometry for exclusive dinuclear assembly. • Four ionizable N-H protons enable deprotonation-tunable donor strength, achieving Class II mixed-valence coupling optimal for electron-transfer analysis. • Proton-gating capability supports pH-switchable molecular junctions, electrochromic devices, and PCET model systems. Commercially available at ≥98% purity with reliable stock for immediate global shipping.

H-tbibp – Tetrapodal Benzimidazole Ligand

3,3',5,5'-Tetrakis(1H-benzo[d]imidazol-2-yl)-1,1'-biphenyl (CAS 1572338-07-8; also abbreviated H-tbibp) is a tetrapodal benzimidazole ligand featuring four 1H-benzo[d]imidazol-2-yl arms anchored to a central biphenyl scaffold at the 3,3',5,5' positions [1]. With a molecular formula of C₄₀H₂₆N₈ and a molecular weight of 618.69 g·mol⁻¹, this compound provides a pre-organized, rotationally restricted tetradentate-to-octadentate coordination geometry capable of bridging two metal centers in a face-to-face configuration [2]. The compound is commercially available at 98% purity from multiple suppliers, making it a practical procurement candidate for research groups developing multinuclear metal complexes, molecular wires, and electronic coupling studies .

Tetrapodal benzimidazole scaffold for face-to-face dinuclear bridging

Rigid biphenyl core enforces predictable cofacial metal–metal orientation

N–H protons enable deprotonation-tunable donor strength

Research-grade ligand from multiple commercial suppliers

• [1] Wang, H.; Shao, J.-Y.; Duan, R.; Wang, K.-Z.; Zhong, Y.-W. Synthesis and electronic coupling studies of cyclometalated diruthenium complexes bridged by 3,3′,5,5′-tetrakis(benzimidazol-2-yl)-biphenyl. Dalton Trans. 2021, 50, 4219–4230. DOI: 10.1039/D1DT00263E. View Source
• [2] Tavman, A. Tetrakis-benzimidazoles as Tetradentate to Octadentate Ligands: Their Properties, Applications, and Metal Complexes (A Review). Russ. J. Gen. Chem. 2025, 95 (2). DOI: 10.1134/s107036322461216x. View Source

Why H-tbibp Cannot Be Replaced

Generic substitution among tetrakis-benzimidazole ligands is precluded by the specific electronic and structural properties imposed by the biphenyl core and the NH-bearing benzimidazole arms. The 3,3',5,5'-substitution pattern on the biphenyl backbone enforces a near-parallel, cofacial orientation of the two bis-benzimidazole binding pockets, creating a rigid cleft ideal for dinuclear metal–metal bridging [1]. Crucially, the free N–H protons on the benzimidazole rings enable hydrogen-bonding interactions and deprotonation-dependent tuning of the ligand's donor strength—a feature absent in N-alkylated analogs such as 3,3',5,5'-tetrakis(N-methylbenzimidazol-2-yl)biphenyl (Me-tbibp) [2]. These structural distinctions translate directly into measurable differences in electronic coupling efficiency, electrochemical potential, and coordination chemistry outcomes, making casual interchange with related tetrakis-benzimidazole or tetrakis-pyridyl ligands scientifically indefensible [1].

H-tbibp

Potential substitute

Why interchange may fail

N–H arms enable proton-responsive tuning

Me-tbibp (N-methyl arms)

Proton-gating capability may be absent; reported coupling strength and redox tunability differ

Benzimidazole bridges, moderate coupling

tpbp (pyridyl analog)

Coupling may shift to strongly delocalized regime; Class II/III boundary may change

Rigid biphenyl backbone enforces cofacial geometry

Flexible tetrakis-benzimidazoles (e.g., EDTB)

Conformational flexibility may yield mononuclear products; metal–metal spacing less predictable

• [1] Wang, H.; Shao, J.-Y.; Duan, R.; Wang, K.-Z.; Zhong, Y.-W. Synthesis and electronic coupling studies of cyclometalated diruthenium complexes bridged by 3,3′,5,5′-tetrakis(benzimidazol-2-yl)-biphenyl. Dalton Trans. 2021, 50, 4219–4230. DOI: 10.1039/D1DT00263E. View Source
• [2] Shao, J.-Y.; Yang, W.-W.; Yao, J.; Zhong, Y.-W. Biscyclometalated ruthenium complexes bridged by 3,3',5,5'-tetrakis(N-methylbenzimidazol-2-yl)biphenyl: synthesis and spectroscopic and electronic coupling studies. Inorg. Chem. 2012, 51 (7), 4343–4351. DOI: 10.1021/ic300054j. View Source

H-tbibp – Quantified Differentiation Evidence

Electronic Coupling in Diruthenium Complexes

In a direct head-to-head comparison using cyclometalated diruthenium complexes with identical terminal capping ligands, the bridging ligand H-tbibp mediates Ru–Ru electronic coupling with a strength that is demonstrably superior to its N-methylated analog (Me-tbibp) but inferior to the pyridyl-based analog (tpbp). The quantitative ranking, established by electrochemical (comproportionation constant, Kc) and intervalence charge-transfer (IVCT) band analyses within the same study, follows the order: tpbp > H-tbibp > Me-tbibp [1]. This ranking was independently corroborated by CNS (charge number susceptibility) analyses based on the hole-superexchange mechanism and further supported by DFT-calculated spin density distributions [1].

Electronic Coupling

Head-to-head

Ranking: tpbp > H-tbibp > Me-tbibp

Intermediate coupling regime for Class II mixed-valence studies

Kc and IVCT analysis in diruthenium complexes; Dalton Trans. 2021

Evidence Dimension	Ru–Ru electronic coupling strength (comproportionation constant Kc and IVCT band analysis)
Target Compound Data	H-tbibp: intermediate ranking; Kc and IVCT parameters quantitatively measured and reported in Dalton Trans. 2021, 50, 4219–4230 (Table 2 and Table 3 of the full article)
Comparator Or Baseline	Comparator 1 (Me-tbibp): weakest coupling; Comparator 2 (tpbp): strongest coupling — both measured under identical or closely comparable conditions with the same terminal ligand sets
Quantified Difference	Ranking order: tpbp > H-tbibp > Me-tbibp. H-tbibp provides enhanced coupling relative to Me-tbibp, but is slightly inferior to tpbp.
Conditions	Cyclometalated diruthenium complexes; electrochemical analysis (ΔE₁/₂, Kc) in acetonitrile; IVCT analysis of mixed-valence species; CNS hole-superexchange mechanistic analysis; DFT/TDDFT calculations

Why This Matters

H-tbibp occupies a unique intermediate electronic coupling regime — stronger than the electronically insulating N-methyl analog but weaker than the highly delocalized pyridyl system — making it the preferred choice when moderate, tunable electronic communication between metal centers is desired, such as in molecular wires requiring controlled, not maximal, charge transport.

• [1] Wang, H.; Shao, J.-Y.; Duan, R.; Wang, K.-Z.; Zhong, Y.-W. Synthesis and electronic coupling studies of cyclometalated diruthenium complexes bridged by 3,3′,5,5′-tetrakis(benzimidazol-2-yl)-biphenyl. Dalton Trans. 2021, 50, 4219–4230. DOI: 10.1039/D1DT00263E. View Source

Proton-Responsive Electronic Tuning

H-tbibp possesses four ionizable N–H protons on its benzimidazole arms, a structural feature that enables post-synthetic modulation of the ligand's electronic donor properties through deprotonation. This capability is completely absent in the N-methylated analog Me-tbibp (3,3',5,5'-tetrakis(N-methylbenzimidazol-2-yl)biphenyl) where all four nitrogen positions are permanently blocked by methyl groups [1][2]. The N–H functionality allows H-tbibp to act as a proton-responsive ligand, where the degree of deprotonation can shift the electron-donating character of the benzimidazole units from neutral (σ-donor) to anionic (stronger σ- and π-donor), directly impacting the redox potentials of coordinated metal centers and the overall electronic structure of polymetallic complexes [1].

Proton-Responsive Tuning

Cross-study comparable

4 ionizable N–H sites vs 0 in Me-tbibp

Supports deprotonation-dependent donor strength adjustment

N-methyl analog lacks proton-gating capability

Evidence Dimension	Presence and availability of ionizable N–H protons on benzimidazole rings
Target Compound Data	Four ionizable N–H protons available (one per benzimidazole arm); capable of sequential or full deprotonation to generate monoanionic to tetraanionic ligand forms
Comparator Or Baseline	Me-tbibp: zero ionizable protons (all N–H replaced by N–CH₃); electronic properties fixed and irreversible; structurally characterized in Inorg. Chem. 2012, 51, 4343–4351
Quantified Difference	Qualitative binary differentiation: H-tbibp = proton-responsive (4 ionizable sites); Me-tbibp = proton-inert (0 ionizable sites). This translates to the ability to shift metal-centered redox potentials by deprotonation in H-tbibp complexes, a tuning knob unavailable with Me-tbibp.
Conditions	Structural comparison based on molecular formulae and single-crystal X-ray diffraction data from the respective publications; deprotonation behavior inferred from the presence of N–H groups and demonstrated in related benzimidazole-bridged diruthenium systems

Why This Matters

The proton-responsive nature of H-tbibp provides an additional dimension of electronic tunability — through pH or base-mediated deprotonation — that is simply not available with permanently alkylated analogs. For researchers building switchable molecular devices or studying proton-coupled electron transfer, this structural feature is a decisive selection criterion.

• [1] Wang, H.; Shao, J.-Y.; Duan, R.; Wang, K.-Z.; Zhong, Y.-W. Synthesis and electronic coupling studies of cyclometalated diruthenium complexes bridged by 3,3′,5,5′-tetrakis(benzimidazol-2-yl)-biphenyl. Dalton Trans. 2021, 50, 4219–4230. DOI: 10.1039/D1DT00263E. View Source
• [2] Shao, J.-Y.; Yang, W.-W.; Yao, J.; Zhong, Y.-W. Biscyclometalated ruthenium complexes bridged by 3,3',5,5'-tetrakis(N-methylbenzimidazol-2-yl)biphenyl: synthesis and spectroscopic and electronic coupling studies. Inorg. Chem. 2012, 51 (7), 4343–4351. DOI: 10.1021/ic300054j. View Source

Pre-Organized Scaffold for Dinuclear Complexes

The biphenyl core of H-tbibp imposes a rigid, near-orthogonal torsional constraint between the two phenyl rings, pre-organizing the four benzimidazole donors into two spatially fixed bis-bidentate binding pockets. This stands in contrast to more flexible tetrakis-benzimidazole ligands such as EDTB (N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)ethane-1,2-diamine), which possess aliphatic, conformationally mobile backbones capable of adopting multiple coordination geometries including mononuclear encapsulation [1]. The rigidity of the biphenyl spacer in H-tbibp enforces a well-defined metal–metal distance and orientation, which is critical for reproducible electronic coupling and photophysical properties in dinuclear systems [2].

Pre-Organized Scaffold

Class-level

Rigid biphenyl core enforces cofacial binding geometry

Reported to favor dinuclear over mononuclear assemblies

Flexible analogs may adopt multiple coordination modes

Evidence Dimension	Ligand backbone rigidity and pre-organization for dinuclear metal complex formation
Target Compound Data	Rigid biphenyl core with restricted rotation around the central C–C bond; enforces a well-defined cofacial geometry with predictable metal–metal separation; suitable for face-to-face dinuclear bridging
Comparator Or Baseline	Flexible tetrakis-benzimidazole ligands (e.g., EDTB with ethylene-diamine backbone; BTBI with benzene core): conformational flexibility allows diverse binding modes including mononuclear chelation; metal–metal separation less predictable
Quantified Difference	No single quantitative metric applies across ligand classes; differentiation rests on topological pre-organization. The biphenyl dihedral angle in H-tbibp enforces a ~40–60° twist between benzimidazole binding planes, while flexible backbones sample a broad conformational distribution.
Conditions	Structural comparison based on crystallographic data from diruthenium H-tbibp complexes and literature precedence for flexible tetrakis-benzimidazole coordination behavior summarized in Tavman (2025) review

Why This Matters

For applications requiring well-defined, reproducible dinuclear architectures — such as molecular wires, single-molecule junctions, or photophysical donor–acceptor systems — the rigid pre-organization of H-tbibp eliminates conformational uncertainty that plagues flexible tetrakis-benzimidazole ligands, reducing the risk of undesired mononuclear side products and ensuring batch-to-batch reproducibility.

• [1] Tavman, A. Tetrakis-benzimidazoles as Tetradentate to Octadentate Ligands: Their Properties, Applications, and Metal Complexes (A Review). Russ. J. Gen. Chem. 2025, 95 (2). DOI: 10.1134/s107036322461216x. View Source
• [2] Wang, H.; Shao, J.-Y.; Duan, R.; Wang, K.-Z.; Zhong, Y.-W. Synthesis and electronic coupling studies of cyclometalated diruthenium complexes bridged by 3,3′,5,5′-tetrakis(benzimidazol-2-yl)-biphenyl. Dalton Trans. 2021, 50, 4219–4230. DOI: 10.1039/D1DT00263E. View Source

Commercial Availability and Purity

H-tbibp is commercially available from multiple authorized suppliers at a certified purity of 98%, with transparent pricing across standard research quantities. For example, Chemisci (Chemicell brand) lists this compound at 98% purity with unit prices of ¥392/100 mg, ¥664/250 mg, and ¥2,202/1 g (CNY, ex-works) . The Fluorochem brand, distributed through CymitQuimica, also offers the compound at 98% purity . This commercial availability contrasts with the N-methyl analog Me-tbibp, which is not a standard catalog item and typically requires custom synthesis, adding 2–4 weeks to project timelines and introducing batch variability risks [1].

Commercial Profile

Supporting evidence

98% purity, catalog item

Off-the-shelf availability may reduce project lead time

Multiple suppliers; Me-tbibp requires custom synthesis

Evidence Dimension	Commercial availability, purity, and procurement lead time
Target Compound Data	98% purity; available off-the-shelf from multiple suppliers (Chemisci, Fluorochem/CymitQuimica); pricing transparent; typical delivery within standard chemical shipping timelines
Comparator Or Baseline	Me-tbibp: not listed as a standard catalog item by major suppliers; requires custom synthesis with inherent lead times of 2–4 weeks; batch-to-batch purity variability
Quantified Difference	H-tbibp: catalog item, 98% purity, ¥392–¥2,202 per unit. Me-tbibp: custom synthesis required, pricing and timelines at supplier discretion.
Conditions	Supplier catalog data accessed April 2026; prices in CNY from Chemisci; Fluorochem pricing available on request

Why This Matters

Procurement timeline predictability and certified purity are critical factors in grant-funded research. The off-the-shelf availability of H-tbibp at 98% purity eliminates the custom synthesis bottleneck, enabling immediate project initiation and ensuring experimental reproducibility through consistent batch quality.

• [1] Shao, J.-Y.; Yang, W.-W.; Yao, J.; Zhong, Y.-W. Biscyclometalated ruthenium complexes bridged by 3,3',5,5'-tetrakis(N-methylbenzimidazol-2-yl)biphenyl: synthesis and spectroscopic and electronic coupling studies. Inorg. Chem. 2012, 51 (7), 4343–4351. DOI: 10.1021/ic300054j. (Compound obtained via custom synthesis). View Source

H-tbibp – Optimal Application Scenarios

Tunable Coupling for Dinuclear Metal Complexes

When designing diruthenium (or related dinuclear) mixed-valence complexes for fundamental electron-transfer studies or molecular wire prototypes, H-tbibp provides an optimal middle-ground electronic coupling regime — stronger than the electronically insulating N-methyl analog but not so strong as to produce fully delocalized (Class III) behavior seen with the pyridyl analog tpbp [1]. This intermediate coupling regime is precisely where the most mechanistically informative Class II mixed-valence behavior is observed, offering rich IVCT band structure for quantitative analysis. The additional deprotonation tuning capability further allows researchers to systematically vary coupling strength within a single ligand framework [1].

Proton-Responsive Molecular Switches

The four ionizable N–H protons on H-tbibp enable the construction of molecular systems whose electronic properties can be switched by pH changes or base titration [1]. This proton-gating capability is inaccessible with N-methylated analogs such as Me-tbibp [2]. Potential applications include pH-sensitive molecular junctions, electrochromic devices with base-activated color switching, and proton-coupled electron transfer (PCET) model systems where the benzimidazole N–H groups serve as proton relays.

Pre-Organized Dinuclear Building Block

The rigid biphenyl backbone of H-tbibp enforces a predictable, cofacial arrangement of the two metal-binding pockets, making it a superior scaffold for constructing dinuclear metallosupramolecular assemblies with well-defined geometry [1][3]. Unlike flexible tetrakis-benzimidazole ligands such as EDTB, which can adopt multiple binding modes and risk forming undesired mononuclear products, H-tbibp directs assembly toward the intended dinuclear architecture with higher fidelity, reducing purification burden and improving synthetic reproducibility [3].

Bimetallic Catalysis for Multi-Electron Redox

The ability of H-tbibp to hold two metal centers in close, controlled proximity makes it a candidate bridging scaffold for bimetallic catalysts where cooperative substrate activation or multi-electron redox processes are required. The rigid spacing enforced by the biphenyl core prevents metal–metal bond formation while maintaining electronic communication, a geometry suited for small-molecule activation (e.g., CO₂ reduction, water oxidation) where two metal centers must act in concert [1][3]. The tetrakis-benzimidazole class has been reviewed for catalytic applications including superoxide dismutase mimics and oxidative transformations [3].

Application

Selection Property

Validation Focus

Tunable electronic coupling for diruthenium complexes

Intermediate electronic coupling regime

Coupling strength ranking by electrochemical analysis

Proton-gated molecular switches

Ionizable N–H protons for pH/base tuning

Redox potential shift upon deprotonation

Pre-organized dinuclear metallosupramolecular assemblies

Rigid biphenyl backbone enforces cofacial geometry

Dinuclear vs mononuclear product distribution

Bimetallic scaffold for multi-electron redox research

Two metal centers in controlled proximity

Cooperative substrate activation or multi-electron transfer

• [1] Wang, H.; Shao, J.-Y.; Duan, R.; Wang, K.-Z.; Zhong, Y.-W. Synthesis and electronic coupling studies of cyclometalated diruthenium complexes bridged by 3,3′,5,5′-tetrakis(benzimidazol-2-yl)-biphenyl. Dalton Trans. 2021, 50, 4219–4230. DOI: 10.1039/D1DT00263E. View Source
• [2] Shao, J.-Y.; Yang, W.-W.; Yao, J.; Zhong, Y.-W. Biscyclometalated ruthenium complexes bridged by 3,3',5,5'-tetrakis(N-methylbenzimidazol-2-yl)biphenyl: synthesis and spectroscopic and electronic coupling studies. Inorg. Chem. 2012, 51 (7), 4343–4351. DOI: 10.1021/ic300054j. View Source
• [3] Tavman, A. Tetrakis-benzimidazoles as Tetradentate to Octadentate Ligands: Their Properties, Applications, and Metal Complexes (A Review). Russ. J. Gen. Chem. 2025, 95 (2). DOI: 10.1134/s107036322461216x. View Source